Cas no 18595-15-8 (Methyl 3-amino-5-methylbenzoate)

Methyl 3-amino-5-methylbenzoate is a benzoate ester derivative featuring both amino and methyl functional groups on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its amino group allows for further functionalization, enabling the production of more complex molecules, while the ester moiety provides reactivity for hydrolysis or transesterification. The methyl substitution enhances stability and influences electronic properties, making it useful in fine chemical synthesis. The product is typically characterized by high purity and consistent performance, ensuring reliable results in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

Methyl 3-amino-5-methylbenzoate structure

18595-15-8 structure

Product Name:Methyl 3-amino-5-methylbenzoate

CAS No:18595-15-8

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD09263222

CID:123067

PubChem ID:21129903

Update Time:2025-05-28

Methyl 3-amino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-5-methylbenzoate
- 3-Amino-5-Iodo-methyl benzoate
- 3-amino-5-methylBenzoic acid methyl ester
- Benzoic acid,3-amino-5-methyl-, methyl ester
- Methyl 5-amino-3-iodobenzoate
- 3-amino-5-methyl-benzoic acid methyl ester
- 5-Amino-3-methyl-benzoesaeure-methylester
- Benzoic acid, 3-amino-5-methyl-, methyl ester
- AB0072771
- ST24047792
- 3-Amino-5-methyl-benzoic acid methyl ester, AldrichCPR
- SCHEMBL3349389
- MFCD09263222
- DTXSID20610923
- FT-0749857
- AKOS012321778
- EN300-651698
- CS-0028806
- DS-14150
- SB34631
- 3-chloro-2-hydroxypropanesulphonicacid
- SY102800
- AC-28503
- 18595-15-8
- MDL： MFCD09263222
- Inchi： 1S/C9H11NO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,10H2,1-2H3
- InChI Key： BPJRIMLTKIFIHS-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(=CC(C)=C1)N)=O

Computed Properties

Exact Mass: 276.96000
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 1.5

Experimental Properties

Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 303.1°C at 760 mmHg
Flash Point: 158.1°C
Refractive Index: 1.558
Solubility: Slightly soluble (2.1 g/l) (25 º C),
PSA: 52.32000
LogP: 2.24120

Methyl 3-amino-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM156672-1g	Methyl 3-amino-5-methylbenzoate	18595-15-8	95%	1g	$153	2021-06-17
Chemenu	CM156672-5g	Methyl 3-amino-5-methylbenzoate	18595-15-8	95%	5g	$421	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM676-200mg	Methyl 3-amino-5-methylbenzoate	18595-15-8	97%	200mg	141.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM676-50mg	Methyl 3-amino-5-methylbenzoate	18595-15-8	97%	50mg	58.0CNY	2021-07-12
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0185-1g	3-Amino-5-methyl-benzoic acid methyl ester	18595-15-8	97%	1g	576.67CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0185-5g	3-Amino-5-methyl-benzoic acid methyl ester	18595-15-8	97%	5g	2306.68CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0185-25g	3-Amino-5-methyl-benzoic acid methyl ester	18595-15-8	97%	25g	8463.46CNY	2021-05-08
TRC	M878123-10mg	Methyl 3-amino-5-methylbenzoate	18595-15-8		10mg	$ 50.00	2022-06-02
TRC	M878123-50mg	Methyl 3-amino-5-methylbenzoate	18595-15-8		50mg	$ 160.00	2022-06-02